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Compound of Interest

Compound Name: 3-Fluoro-5-(trifluoromethyl)phenol

Cat. No.: B069410

An In-depth Technical Guide to the Safety and Handling of 3-Fluoro-5-
(trifluoromethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is
based on publicly available safety data sheets and chemical information. It is not a substitute
for a formal risk assessment and should be used in conjunction with your institution's
established safety protocols.

Introduction

3-Fluoro-5-(trifluoromethyl)phenol is a fluorinated aromatic compound with applications as
an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its unique
substitution pattern, featuring both a fluorine atom and a trifluoromethyl group, imparts specific
chemical properties that are valuable in the design of complex molecules. However, these
structural features also necessitate a thorough understanding of its hazard profile and the
implementation of rigorous safety precautions during handling and use. This guide provides a
comprehensive overview of the available safety data, handling procedures, and emergency
protocols for 3-Fluoro-5-(trifluoromethyl)phenol (CAS No. 172333-87-8).

Hazard Identification and Classification
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3-Fluoro-5-(trifluoromethyl)phenol is classified as a hazardous substance. The available
safety data sheets (SDS) from various suppliers consistently highlight its corrosive and toxic
properties.[2]

GHS Classification:

o Acute Toxicity, Oral: Category 3 or 4 (Toxic or Harmful if swallowed)[2][3]

« Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage)[4]
e Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage)

o Acute Toxicity, Inhalation: Harmful if inhaled[2]

» Hazardous to the Aquatic Environment, Long-term Hazard: Category 2 (Toxic to aquatic life
with long lasting effects)[2]

o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation
Signal Word: Danger
Hazard Pictograms:

GHSO05: Corrosion

GHSO06: Skull and Crossbones (for acute toxicity)

GHSO07: Exclamation Mark (for skin/eye irritation, harmful)

GHSO09: Environment

Quantitative Safety and Physical Data

While specific quantitative toxicity data such as LD50 and LC50 values for 3-Fluoro-5-
(trifluoromethyl)phenol are not readily available in the provided search results, the following
tables summarize its known physical and chemical properties, as well as its hazard statements.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 172333-87-8 [2]
Molecular Formula C7H4F40O [2]
Molecular Weight 180.10 g/mol [5]
Physical Form Liquid

Storage Temperature 2-8°C

Table 2: Hazard and Precautionary Statements
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Type Code Statement Source

Hazard H301 Toxic if swallowed.

Causes severe skin

H314 burns and eye [3]
damage.
H315 Causes skin irritation.
Causes serious eye
H318
damage.
H332 Harmful if inhaled. [3]
May cause respirator
H335 o Y ) P Y
irritation.
Toxic to aquatic life
H411 with long lasting [3]
effects.
Harmful to aquatic life
H412 with long lasting
effects.
Do not breathe
Precautionary P260 dust/fume/gas/mist/iva
pors/spray.
Wash face, hands and
any exposed skin
P264 [2]
thoroughly after
handling.
Do not eat, drink or
P270 smoke when using [2]
this product.
Use only outdoors or
pP271 in a well-ventilated [2]

area.
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Avoid release to the
P273 ) [3]
environment.

Wear protective
gloves/protective

P280 clothing/eye [2]
protection/face

protection.

IF SWALLOWED:

Immediately call a
P301+P310 [3]

POISON CENTER or

doctor/physician.

IF ON SKIN (or hair):

Take off immediately
P303+P361+P353 all contaminated [2]

clothing. Rinse skin

with water/shower.

IF INHALED: Remove
person to fresh air and

P304+P340 [2]
keep comfortable for

breathing.

IF IN EYES: Rinse

cautiously with water

for several minutes.
P305+P351+P338 Remove contact [2]

lenses, if present and

easy to do. Continue

rinsing.

Immediately call a
P310 POISON CENTER or [2]

doctor.
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Store in a well-

ventilated place. Keep
P403+P233 ) ] [2]

container tightly

closed.

P405 Store locked up.

Dispose of
contents/container to

P501 [2]
an approved waste

disposal plant.

Experimental Protocols and Handling Precautions

Due to the corrosive and toxic nature of 3-Fluoro-5-(trifluoromethyl)phenol, stringent safety

measures must be implemented during its handling.

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory when working with this

compound.

Required Personal Protective Equipment

Eye and Face Protection Hand Protection Body Protection Respiratory Protection

(Chemical Splash Goggles & Face Shield) (Double Nitrile or Butyl Rubber Gloves) (Flame-Retardant Lab Coat & Chemical-Resistant Apron) (Operate within a Certified Chemical Fume Hood)

Click to download full resolution via product page

Personal Protective Equipment (PPE) for Handling 3-Fluoro-5-(trifluoromethyl)phenol.

Safe Handling Workflow

All operations involving 3-Fluoro-5-(trifluoromethyl)phenol should be conducted within a
certified chemical fume hood to minimize inhalation exposure.
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Preparation
- Work in a certified fume hood.
- Ensure emergency equipment is accessible.
- Don all required PPE.

roceed with caution

Handling
- Dispense carefully to avoid splashes.
- Keep container tightly closed when not in use.
- Avoid generating aerosols.

fter experiment completion

Post-Handling & Cleanup
- Decontaminate work surfaces.
- Remove PPE carefully to avoid self-contamination.

egregate waste

Waste Disposal
- Collect all waste in a labeled, sealed hazardous waste container.
- Dispose of according to institutional and regulatory guidelines.

Click to download full resolution via product page
Safe Handling Workflow for 3-Fluoro-5-(trifluoromethyl)phenol.

Representative Experimental Protocol: Nucleophilic
Aromatic Substitution

The following is a representative protocol illustrating the use of 3-Fluoro-5-
(trifluoromethyl)phenol as a nucleophile in a substitution reaction. This is based on a similar
reaction found in the literature and should be adapted and optimized for specific research
needs after a thorough risk assessment.

Reaction: Synthesis of 1-fluoro-3-[3-fluoro-5-(trifluoromethyl)phenoxy]-2-nitrobenzene.

Materials:
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3-Fluoro-5-(trifluoromethyl)phenol

1,3-Difluoro-2-nitrobenzene

Potassium carbonate (anhydrous)

N,N-Dimethylformamide (DMF, anhydrous)

Procedure:

In a fume hood, add 3-Fluoro-5-(trifluoromethyl)phenol (1 equivalent) and anhydrous
potassium carbonate (1.1 equivalents) to a dry reaction flask equipped with a magnetic
stirrer and a condenser.

Add anhydrous DMF to the flask to dissolve the reactants.

Slowly add 1,3-difluoro-2-nitrobenzene (1 equivalent) to the stirred suspension.

Heat the reaction mixture to 100°C and maintain for approximately 6 hours, monitoring the
reaction progress by a suitable analytical technique (e.g., TLC, GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by the slow addition of water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure to 3-Fluoro-5-

(trifluoromethyl)phenol.
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‘
Immediate Actions : .
: v
< - T . .
Skin Contact oG L > Inhalation Ingestion
- Immediately flush with water for at least 15 minutes. [_ (e ey e i EeD forya! (e 18 i s T e @ enj - Move to fresh air. - Do NOT induce vomiting.
- Remove contaminated clothing. Y . 9 ey pen. - If breathing is difficult, provide oxygen. - Rinse mouth with water.
T

] I

Seek Immediate Medical Attention
(Provide SDS to medical personnel) Bl

Click to download full resolution via product page

Emergency Response Protocol for Exposure to 3-Fluoro-5-(trifluoromethyl)phenol.

First Aid Measures:

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Immediate medical attention is required.[2]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove and
wash contaminated clothing and gloves before re-use. Call a physician immediately.[2]

« Inhalation: If not breathing, give artificial respiration. Remove from exposure and lie down.
Do not use the mouth-to-mouth method if the victim ingested or inhaled the substance. Call a
physician immediately.[6]

» Ingestion: Do NOT induce vomiting. Clean mouth with water. Never give anything by mouth
to an unconscious person. Call a physician immediately.[6]

Storage and Disposal

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6] Store in a
corrosives area.[6]
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Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[2] Do not empty into drains.[6]

Conclusion

3-Fluoro-5-(trifluoromethyl)phenol is a valuable chemical intermediate that requires careful
and informed handling due to its significant hazard profile. Adherence to the safety protocols
outlined in this guide, in conjunction with a thorough, site-specific risk assessment, is essential
for the protection of researchers and the environment. Always consult the most up-to-date
Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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